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Compound of Interest

Compound Name: Tris(2-chloroethyl)phosphate-d12

Cat. No.: B588551

For researchers, scientists, and drug development professionals, this in-depth guide provides a
comprehensive overview of Tris(2-chloroethyl)phosphate-d12 (TCEP-d12), a deuterated
internal standard crucial for the accurate quantification of its parent compound, a widely used
flame retardant. This document details commercially available sources, experimental
applications, and technical specifications to support its effective use in analytical studies.

Tris(2-chloroethyl)phosphate-d12 is the deuterium-labeled analogue of Tris(2-
chloroethyl)phosphate (TCEP), a common organophosphate flame retardant. Due to its
structural similarity and mass difference, TCEP-d12 is an ideal internal standard for quantitative
analysis using mass spectrometry techniques, such as gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] Its use
helps to correct for variations in sample preparation and instrument response, ensuring the
accuracy and reliability of analytical data.

Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer Tris(2-chloroethyl)phosphate-d12 in different formats
and purities to cater to diverse research needs. The following table summarizes the offerings
from prominent commercial vendors.
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. Product CAS Molecular Product . Package
Supplier Purity .
Name Number Formula Format Size(s)
Tris(2-
. 98 atom %
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_ Liquid D, 97% -
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-d12
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LGC chloroethyl ~ 1276500- Ce?H12CI30 Not
Neat >95% (GC) »
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-d12
Tris(2-
chloroethyl
Cambridge )
Isotope phosphate 1276500- (CICD2CD2 ]
) Solution 98% 1.2mL
Laboratorie (D12, 98%)  47-0 0)sP(0)
s, Inc. 100 pg/mL
in
acetonitrile
. 99.15%
Tris(2-
(GC),
MedChem chloroethyl  1276500- CsD12CI30 o Not
Liquid 99.77% B
Express )phosphate  47-0 aP ) specified
Isotopic
-d12 _
Enrichment
Tris(2-
chloroethyl
o 1276500- (CICD2CD2  Not Not Not
Clinivex ) » N a
47-0 0)sP(0) specified specified specified
Phosphate-
diz
Tris(2-
chloroethyl
CDN ) Not (CICD2CD2  Not 99 atom%  0.01 g,
Isotopes specified 0)sP(0) specified D 0.05¢g
Phosphate-
d12
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Experimental Protocols: Analysis of TCEP in
Environmental Water Samples

The following is a representative experimental protocol for the extraction and quantification of
TCEP in water samples using TCEP-d12 as an internal standard, followed by GC-MS analysis.

1. Materials and Reagents:

o Tris(2-chloroethyl)phosphate-d12 (TCEP-d12) internal standard solution (e.g., 1 pg/mL in
a suitable solvent)

» Tris(2-chloroethyl)phosphate (TCEP) calibration standards

e High-purity water (LC-MS grade)

¢ Dichloromethane (DCM), pesticide residue grade

e Sodium chloride (NaCl), analytical grade, baked at 450°C for 4 hours

e Anhydrous sodium sulfate (Na=S0Oa4), analytical grade, baked at 450°C for 4 hours

e Solid-phase extraction (SPE) cartridges (e.g., C18)

o Glassware (volumetric flasks, separatory funnels, vials), pre-cleaned and solvent-rinsed
2. Sample Preparation and Extraction:

o Collect water samples in pre-cleaned amber glass bottles.

e To a 500 mL water sample in a separatory funnel, add a known amount of TCEP-d12 internal
standard solution (e.g., 50 pL of a 1 pg/mL solution).

e Add 30 g of NaCl and shake to dissolve.

o Perform a liquid-liquid extraction by adding 60 mL of DCM and shaking vigorously for 2
minutes. Allow the layers to separate.

¢ Collect the organic (bottom) layer.
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Repeat the extraction two more times with 30 mL of DCM each time.

Combine the DCM extracts and pass them through a glass funnel containing anhydrous
sodium sulfate to remove any residual water.

Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream
of nitrogen.

The extract is now ready for GC-MS analysis.
. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

[e]

Injection Volume: 1 pL

o

Injector Temperature: 250°C

[¢]

Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min)

[e]

Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to
280°C at 10°C/min, and hold for 5 minutes.

Mass Spectrometer (MS) Conditions:

o lonization Mode: Electron lonization (El) at 70 eV

o Acquisition Mode: Selected lon Monitoring (SIM)

o Monitor characteristic ions for TCEP and TCEP-d12.
. Quantification:

Create a calibration curve by analyzing a series of TCEP standards of known concentrations,
each spiked with the same amount of TCEP-d12 internal standard.

Plot the ratio of the TCEP peak area to the TCEP-d12 peak area against the concentration of
TCEP.
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o Determine the concentration of TCEP in the environmental sample by calculating the peak
area ratio from the sample analysis and interpolating from the calibration curve.

Visualizations

The following diagrams illustrate a typical workflow for the use of a deuterated internal standard
and a logical diagram of its role in ensuring analytical accuracy.
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Caption: A flowchart of the analytical procedure for TCEP quantification.
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Caption: The role of TCEP-d12 in ensuring accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Tris(2-chloroethyl)phosphate-d12
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588551#commercial-suppliers-of-tris-2-chloroethyl-
phosphate-d12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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